Cas no 392253-23-5 (N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methylpropanamide)

• Product Name: N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methylpropanamide
• CAS No: 392253-23-5
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 6246488
• PubChem ID: 4452492
• Update Time: 2025-10-21

N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methylpropanamide
• N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylpropanamide
• SMR000640750
• HMS2962C15
• AKOS024576257
• 392253-23-5
• CHEMBL1299675
• MLS000879203
• F0396-0041
• Oprea1_438677
• SR-01000442621-1
• DTXSID401320960
• N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methylpropanamide
• SR-01000442621
• N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)isobutyramide

• Inchi： 1S/C16H19N3O2S/c1-10(2)16(20)17-15-13-8-22-9-14(13)18-19(15)11-4-6-12(21-3)7-5-11/h4-7,10H,8-9H2,1-3H3,(H,17,20)
• InChI Key： SIVOZAHMIKAPRY-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C(C)C)=O)N(C1C=CC(=CC=1)OC)N=2

Computed Properties

• Exact Mass: 317.11979803g/mol
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.4Ų

Additional information on N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methylpropanamide

Comprehensive Overview of N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-methylpropanamide (CAS No. 392253-23-5)

N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-methylpropanamide, with the CAS number 392253-23-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thienopyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a methoxyphenyl group and a methylpropanamide moiety in its structure contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like thienopyrazoles has surged due to their potential in addressing global health challenges. For instance, the rise of antibiotic-resistant pathogens and the need for innovative cancer therapies have driven scientists to investigate compounds such as N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-methylpropanamide. Its structural features, including the thieno[3,4-c]pyrazole core, are often associated with antimicrobial, anti-inflammatory, and antitumor activities, aligning with current trends in precision medicine and targeted drug delivery.

The synthesis of CAS 392253-23-5 involves multi-step organic reactions, often starting from commercially available precursors like 4-methoxyphenylhydrazine and thiophene derivatives. Researchers have optimized these synthetic routes to improve yield and purity, which is critical for scaling up production in industrial settings. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring its suitability for further biological evaluation.

One of the most frequently searched questions about this compound revolves around its mechanism of action and potential applications. Preliminary studies suggest that N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-methylpropanamide may interact with specific enzyme systems or cellular receptors, though detailed pharmacological data remain under investigation. This aligns with the growing public interest in small-molecule inhibitors and their role in treating chronic diseases, a topic frequently discussed in scientific forums and health-related blogs.

From an industrial perspective, the compound's stability and solubility profile make it a candidate for formulation development. Its logP value and hydrogen bonding capacity are often analyzed to predict its bioavailability, a key consideration for pharmaceutical companies. Additionally, the agrochemical sector explores its derivatives for potential use as plant growth regulators or pest control agents, reflecting the broader trend of repurposing chemical scaffolds for sustainable agriculture.

Environmental and safety assessments of 392253-23-5 are also a focal point for regulatory compliance. Researchers emphasize the importance of green chemistry principles in its synthesis to minimize waste and reduce hazardous byproducts. This resonates with the increasing consumer demand for eco-friendly products and the pharmaceutical industry's commitment to green manufacturing practices.

In summary, N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-methylpropanamide represents a promising avenue for scientific exploration. Its structural complexity and potential bioactivity make it a valuable subject for ongoing research, particularly in the context of drug discovery and material science. As studies continue to uncover its properties and applications, this compound is likely to remain a topic of interest for both academic and industrial communities.